Cas no 26093-31-2 (7-Amino-4-methylcoumarin)

7-Amino-4-methylcoumarin is a fluorescent coumarin derivative widely used as a biochemical probe and fluorophore in various applications. Its key advantages include high quantum yield, excellent photostability, and strong blue fluorescence under UV light, making it suitable for fluorescence labeling, enzyme assays, and cellular imaging. The amino and methyl substituents enhance its solubility in polar solvents and improve its reactivity for conjugation with biomolecules. This compound is particularly valued in protease detection, where it serves as a substrate for enzymes like trypsin and chymotrypsin. Its stability and consistent performance under physiological conditions further contribute to its utility in research and diagnostic applications.

7-Amino-4-methylcoumarin structure

Product Name:7-Amino-4-methylcoumarin

CAS No:26093-31-2

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD00006868

CID:52846

PubChem ID:92249

Update Time:2025-06-07

7-Amino-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

- 7-Amino-4-methylcoumarin
- 7-Amino-4-methylcoumarin [for HPLC Labeling]
- 7-AMINO-4-METHYL-2H-CHROMEN-2-ONE
- AMC
- Coumarin 120
- oumarin 120
- 4-methyl-7-amino-coumarin
- 7-AMC
- 7-Amino-4-methylcoumarin,AMC120
- 7-Amino-4-methylcoumarin,laser grade
- 7-amino-4-methylcoumarine
- 7-NH2-4-CH3-coumarin
- C 120
- COUMARIN 440
- Cumarin120
- H-MCA
- 4-Methyl-7-aminocoumarin
- 2H-1-Benzopyran-2-one, 7-amino-4-methyl-
- Coumarin, 7-amino-4-methyl-
- 7-AMINO-4-METHYL-CHROMEN-2-ONE
- 7-amino-4-methylchromen-2-one
- OCY3JCT44X
- 7-amino-4-methyl-coumarin
- MLS000057660
- GLNDAGDHSLMOKX-UHFFFAOYSA-N
- NSC45796
- SMR000067752
- NH2Me
- 7-azanyl-4-methyl-chromen-2-one
- Z57024337
- C47M2
- C10H9NO2
- M0760
- Maybridge1_002279
- DB08168
- UNII-OCY3JCT44X
- HMS547P13
- CHEBI:51771
- AKOS000308736
- SY009093
- 7-amino-4-methyl coumarin
- MolMap_000069
- SDCCGMLS-0028516.P002
- 7-Amino-4-methylcoumarin, Chromophore for substrates
- HY-D0027
- FT-0621347
- MCM
- HB0694
- cid_92249
- CS-W008774
- 26093-31-2
- AC-23087
- HMS2343I18
- 2431_7-Amino-4-methylcoumarin
- Q27097396
- NSC-45796
- MFCD00006868
- FT-0621348
- Coumarin 120; AMC
- EN300-05587
- CCRIS 4961
- (4-Methyl-2-oxo-2H-chromen-7-yl)amine
- C01386
- 7-amino-4-methyl-2H-1-Benzopyran-2-one
- NSC 45796
- 7-Amino-4-Methylcoumarin 98%
- 7-Amino-4-methylcoumarin, 99%
- NH2Mec
- NS00014430
- 7-amino-4-methyl-1-benzopyran-2-one
- 7-Amino-4-methyl-2H-chromen-2-one #
- DTXSID40885333
- A-6591
- SR-01000597170
- EU-0033321
- Oprea1_663585
- CHEMBL270672
- SR-01000597170-1
- 7-Amino-4-methylcoumarin - CAS 26093-31-2
- PS-6205
- J-100007
- AM9859
- EINECS 247-454-8
- 7-Amino-4-methycoumarin
- BDBM71742
- HMS3604G16
- SCHEMBL37677
- 7-Amino-4-methylcoumarin hydrogensulfate
- AH-034/06214034
- STK290900
- MDL： MFCD00006868
- Inchi： 1S/C10H9NO2/c1-6-4-10(12)13-9-5-7(11)2-3-8(6)9/h2-5H,11H2,1H3
- InChI Key： GLNDAGDHSLMOKX-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C2C=CC(=CC1=2)N)=O
- BRN： 142231

Computed Properties

Exact Mass: 175.06300
Monoisotopic Mass: 175.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 7
XLogP3: 1.6
Topological Polar Surface Area: 52.3

Experimental Properties

Color/Form: Powder
Density: 1.1999 (rough estimate)
Melting Point: 223-226 °C (lit.)
Boiling Point: 378.3°C at 760 mmHg
Flash Point: 216.9℃
Refractive Index: 1.5060 (estimate)
Solubility: Soluble in acetone (10 mg/ml) dimethyl sulfoxide (10 mg/ml) and dimethylformamide.
PSA: 56.23000
LogP: 2.26480
Sensitiveness: Light Sensitive
Solubility: Not determined
Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Amino-4-methylcoumarin Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
Hazardous Material Identification：
TSCA：Yes
Storage Condition：4°C, protect from light
Risk Phrases：R20/21/22; R36/37/38
Safety Term：S26;S37/39

7-Amino-4-methylcoumarin Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Amino-4-methylcoumarin Pricemore >>

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MedChemExpress	HY-D0027-10mM*1mLinDMSO	7-Amino-4-methylcoumarin	26093-31-2	99.06%	10mM*1mLinDMSO	￥605	2022-09-30
MedChemExpress	HY-D0027-50mg	7-Amino-4-methylcoumarin	26093-31-2	99.91%	50mg	￥550	2024-07-24
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP81006-5mg	7-Amino-4-methylcoumarin	26093-31-2	98.0%	5mg	¥330	2021-05-07
TRC	A615425-100mg	7-Amino-4-methylcoumarin	26093-31-2		100mg	$ 64.00	2023-09-08
TRC	A615425-250mg	7-Amino-4-methylcoumarin	26093-31-2		250mg	$ 81.00	2023-09-08
TRC	A615425-500mg	7-Amino-4-methylcoumarin	26093-31-2		500mg	$ 121.00	2023-04-19
TRC	A615425-1g	7-Amino-4-methylcoumarin	26093-31-2		1g	$ 150.00	2023-04-19
TRC	A615425-5g	7-Amino-4-methylcoumarin	26093-31-2		5g	$ 483.00	2023-04-19
TRC	A615425-10g	7-Amino-4-methylcoumarin	26093-31-2		10g	$ 890.00	2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A109916-1g	7-Amino-4-methylcoumarin	26093-31-2	≥99%(HPLC),	1g	¥2059.90	2023-09-04

7-Amino-4-methylcoumarin Suppliers

Amadis Chemical Company Limited

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(CAS:26093-31-2)7-Amino-4-methylcoumarin

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Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:41

Price ($):204.0/1021.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:26093-31-2)7-Amino-4-methylcoumarin

Order Number:LE11675

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

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7-Amino-4-methylcoumarin Related Literature

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Hua-Li Wang,Sha Liu,Zhu-Jun Yu,Chengyong Wu,Linna Cheng,Yuxi Wang,Kai Chen,Shu Zhou,Qiang Chen,Yamei Yu,Guo-Bo Li RSC Adv. 2017 7 36214
2. A dendrimer-functionalized turn-on fluorescence probe based on enzyme-activated debonding feature of azobenzene linkage

Bing-Yen Wang,Jia-Yi Wang,Wen-Wei Chang,Chih-Chien Chu New J. Chem. 2021 45 20904
3. Coumarin–BODIPY hybrids by heteroatom linkage: versatile, tunable and photostable dye lasers for UV irradiation

I. Esnal,G. Duran-Sampedro,A. R. Agarrabeitia,J. Ba?uelos,I. García-Moreno,M. A. Macías,E. Pe?a-Cabrera,I. López-Arbeloa,S. de la Moya,M. J. Ortiz Phys. Chem. Chem. Phys. 2015 17 8239
4. Ferric ion detection mechanism of a dicarboxylic cellulose nanocrystal and a 7-amino-4-methylcoumarin based fluorescent chemosensor

Xiaozheng Sun,Jianye Li,Qiang He,Yanhua Xue,Yu Bai,Yuyao Yang,Xiaogang Wang,Sun Wang,Rui Li RSC Adv. 2022 12 16798
5. A novel FRET-based fluorescent probe for the selective detection of hydrogen sulfide (H2S) and its application for bioimaging

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:26093-31-2)7-Amino-4-methylcoumarin

Purity:99%/99%

Quantity:100g/500g

Price ($):204.0/1021.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:26093-31-2)7-Amino-4-methylcoumarin

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 26093-31-2 (7-Amino-4-methylcoumarin)

7-Amino-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

7-Amino-4-methylcoumarin Security Information

7-Amino-4-methylcoumarin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

7-Amino-4-methylcoumarin Pricemore >>

7-Amino-4-methylcoumarin Suppliers

7-Amino-4-methylcoumarin Related Literature

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26093-31-2 (7-Amino-4-methylcoumarin) Related Products